Cas no 21010-17-3 (1,2-Oxathiolan-5-one, 4-methyl-, 2,2-dioxide)

• Product Name: 1,2-Oxathiolan-5-one, 4-methyl-, 2,2-dioxide
• CAS No: 21010-17-3
• MF: C₄H₆O₄S
• MW: 150.153040409088
• CID: 1402114
• PubChem ID: 21329615
• Update Time: 2025-04-20

1,2-Oxathiolan-5-one, 4-methyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathiolan-5-one, 4-methyl-, 2,2-dioxide
• 4-methyl-2,2-dioxooxathiolan-5-one
• 21010-17-3
• SCHEMBL137859
• 4-METHYL-1,2-OXATHIOLANE-5-ONE-2,2-DIOXIDE
• NLAVQSXCMWMAIN-UHFFFAOYSA-N
• 4-Methyl-1,2lambda~6~-oxathiolane-2,2,5-trione
• DTXSID10612512

• Inchi： 1S/C4H6O4S/c1-3-2-9(6,7)8-4(3)5/h3H,2H2,1H3
• InChI Key： NLAVQSXCMWMAIN-UHFFFAOYSA-N
• SMILES： S1(CC(C)C(=O)O1)(=O)=O

Computed Properties

• Exact Mass: 149.99868
• Monoisotopic Mass: 149.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44